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Compound of Interest

Compound Name: Acid Alizarin Red B

Cat. No.: B12377874

An In-depth Technical Guide to Acid Alizarin Red B and its Common Counterpart, Alizarin Red
S

Introduction

For researchers, scientists, and professionals in drug development, the precise identification
and application of chemical reagents are paramount. This guide addresses the common
synonyms, technical properties, and applications of Acid Alizarin Red B. It also provides a
detailed comparative analysis with the more prevalent Alizarin Red S, a compound often
associated with similar applications but possessing a distinct chemical identity. This document
aims to clarify the distinctions between these two dyes and serves as a comprehensive
resource for their use in laboratory settings.

Acid Alizarin Red B: Synonyms and Chemical
Identity

Acid Alizarin Red B is an acid chrome monoazo dye.[1] Despite inquiries for common
synonyms, multiple chemical suppliers explicitly state that Acid Alizarin Red B has no widely
recognized synonyms.[2] It is crucial to refer to this compound by its specific name and CAS
number to avoid confusion.

Chemical and Physical Properties

A summary of the key properties of Acid Alizarin Red B is presented in the table below.
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Property Value

CAS Number 1836-22-2

Molecular Formula C17H9N2Naz09S:2

Molecular Weight 518.36 g/mol

Appearance Bright, scarlet, translucent red dye

o Dyes wool Bordeaux red, used for calcium
Application o
determination.[1][3]

Alizarin Red S: A Widely Used Alternative

In the context of biomedical research, particularly in studies involving calcification and
osteogenesis, Alizarin Red S is a much more commonly utilized dye.[4] Due to its frequent use,
it is often mistakenly cross-referenced with other red dyes. It is imperative for researchers to
understand that Acid Alizarin Red B and Alizarin Red S are chemically distinct compounds.

Common Synonyms for Alizarin Red S

Alizarin Red S is known by a variety of synonyms, including:

Mordant Red 3

C.1. 58005

e Sodium alizarinsulfonate

e Alizarine S

e Alizarine sulfonate

e Alizarin Red, water-soluble

e Alizarin Carmine

e Alizarin sodium monosulfonate
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Chemical and Physical Properties of Alizarin Red S

The properties of Alizarin Red S are summarized in the table below for comparison.

Property Value

CAS Number 130-22-3

Molecular Formula C14H7NaO7S
Molecular Weight 342.25 g/mol
Appearance Orange-yellow powder

Histological stain for calcium deposits in tissues,
Application guantification of mineralization in osteogenesis

assays.

Experimental Protocol: Alizarin Red S Staining for
Calcium Mineralization

Alizarin Red S is the gold standard for detecting and quantifying mineralization in cell culture.
The following protocol is a widely accepted method for staining calcium deposits in in vitro

osteogenesis assays.

Reagents and Equipment
e Alizarin Red S (CAS 130-22-3)

Distilled water (ddH20)

0.1% Ammonium hydroxide or 10% Hydrochloric acid (for pH adjustment)

Phosphate-buffered saline (PBS)

4% Paraformaldehyde or 10% Formalin (for cell fixation)

10% Acetic acid or 10% Cetylpyridinium chloride (for quantification)
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Microplate reader (for quantification)

Staining Procedure

Cell Culture and Induction of Osteogenesis: Culture cells to confluence and treat with
osteogenic differentiation medium. The optimal duration of induction should be determined
empirically by observing the formation of calcified nodules.

Fixation: Carefully aspirate the culture medium and wash the cells 2-3 times with PBS. Fix
the cells with 4% paraformaldehyde or 10% formalin for 15-30 minutes at room temperature.

Washing: Remove the fixative and wash the cells 2-3 times with ddH20 to remove any
residual fixative.

Staining: Add the 2% Alizarin Red S solution (pH 4.1-4.3) to each well, ensuring the cell
monolayer is completely covered. Incubate for 20-45 minutes at room temperature, protected
from light.

Final Washes: Remove the Alizarin Red S solution and wash the cells 3-5 times with ddH20
to reduce background staining.

Visualization: The stained mineralized nodules, appearing as bright orange-red deposits, can
be visualized using a bright-field microscope.

Quantification of Mineralization

Elution: After imaging, add 10% acetic acid or 10% cetylpyridinium chloride to each well to
elute the bound Alizarin Red S stain. Incubate for 15-30 minutes at room temperature with
gentle shaking.

Neutralization (if using acetic acid): Transfer the slurry to a microcentrifuge tube, heat at
85°C for 10 minutes, and then cool on ice for 5 minutes. Centrifuge at 20,000 x g for 15
minutes. Transfer the supernatant to a new tube and neutralize with 10% ammonium
hydroxide.

Absorbance Measurement: Read the absorbance of the solution at 405 nm (for acetic acid
extraction) or 562 nm (for cetylpyridinium chloride extraction) using a microplate reader. The
absorbance is directly proportional to the amount of mineralized calcium.
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Visualizing Experimental Workflows and Signaling

Pathways

Experimental Workflow for Alizarin Red S Staining and

Quantification
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Caption: Workflow for Alizarin Red S staining and analysis.

Key Sighaling Pathways in Osteogenesis

The process of osteogenesis, which is assessed by Alizarin Red S staining, is regulated by
complex signaling pathways. The Bone Morphogenetic Protein (BMP) and Wingless-related
integration site (Wnt) pathways are critical in this process.

BMP Signaling Pathway Whnt Signaling Pathway
BMP Receptor (Frlzzled Receptor
Smad Proteins

Osteoblast Differentiation & Mineralization

Click to download full resolution via product page

Caption: Key signaling pathways in osteoblast differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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